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N-De(4-sulfonamidophenyl)-N'-[4-sulfonamido(phenyl-d4)] Celecoxib N-De(4-sulfonamidophenyl)-N'-[4-sulfonamido(phenyl-d4)] Celecoxib
Brand Name: Vulcanchem
CAS No.: 1346604-14-5
VCID: VC0124751
InChI: InChI=1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)23(22-15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i6D,7D,8D,9D
SMILES: CC1=CC=C(C=C1)C2=NN(C(=C2)C(F)(F)F)C3=CC=C(C=C3)S(=O)(=O)N
Molecular Formula: C17H14F3N3O2S
Molecular Weight: 385.398

N-De(4-sulfonamidophenyl)-N'-[4-sulfonamido(phenyl-d4)] Celecoxib

CAS No.: 1346604-14-5

Cat. No.: VC0124751

Molecular Formula: C17H14F3N3O2S

Molecular Weight: 385.398

* For research use only. Not for human or veterinary use.

N-De(4-sulfonamidophenyl)-N'-[4-sulfonamido(phenyl-d4)] Celecoxib - 1346604-14-5

Specification

CAS No. 1346604-14-5
Molecular Formula C17H14F3N3O2S
Molecular Weight 385.398
IUPAC Name 2,3,5,6-tetradeuterio-4-[3-(4-methylphenyl)-5-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
Standard InChI InChI=1S/C17H14F3N3O2S/c1-11-2-4-12(5-3-11)15-10-16(17(18,19)20)23(22-15)13-6-8-14(9-7-13)26(21,24)25/h2-10H,1H3,(H2,21,24,25)/i6D,7D,8D,9D
Standard InChI Key LGIMTMFJBCXYRP-YKVCKAMESA-N
SMILES CC1=CC=C(C=C1)C2=NN(C(=C2)C(F)(F)F)C3=CC=C(C=C3)S(=O)(=O)N

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